Cas no 2365419-34-5 (5-bromo-N-ethyl-2-methylpyridine-3-carboxamide)

• Product Name: 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide
• CAS No: 2365419-34-5
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5527173
• Update Time: 2025-07-17

5-bromo-N-ethyl-2-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-bromo-N-ethyl-2-methyl-

• Inchi： 1S/C9H11BrN2O/c1-3-11-9(13)8-4-7(10)5-12-6(8)2/h4-5H,3H2,1-2H3,(H,11,13)
• InChI Key： QAIUVTHIWTWTLU-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(Br)C=C1C(NCC)=O

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 311.9±42.0 °C(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide

Introduction to 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide (CAS No. 2365419-34-5)

5-bromo-N-ethyl-2-methylpyridine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2365419-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivatives class, a group known for its diverse biological activities and utility in drug development. The structural features of 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide, including the presence of a bromine substituent, an ethyl group, and a methyl group on the pyridine ring, along with a carboxamide functional group at the 3-position, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide have been extensively studied due to its role as a key intermediate in the development of various pharmacologically active molecules. The bromine atom at the 5-position of the pyridine ring enhances the reactivity of the molecule, making it a valuable precursor for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting intricate biological pathways. 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide has emerged as a promising building block in this endeavor. Its structural motif is reminiscent of several bioactive scaffolds that have shown efficacy in treating conditions such as cancer, inflammation, and neurological disorders. The carboxamide group at the 3-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

One of the most compelling aspects of 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide is its versatility in medicinal chemistry applications. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in signal transduction pathways. For instance, derivatives of 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide have been investigated for their potential to modulate Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis. The ability to selectively inhibit these enzymes without significant off-target effects is highly desirable in therapeutic contexts.

The brominated pyridine core of 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide also makes it an attractive candidate for designing molecules with enhanced metabolic stability. In drug development, minimizing rapid degradation by metabolic enzymes is essential for prolonging the half-life of a drug and ensuring its efficacy. By incorporating halogenated aromatic rings like bromo-pyridines, chemists can often achieve improved resistance to oxidative metabolism, thereby enhancing the bioavailability and therapeutic window of potential drugs.

Recent advancements in computational chemistry have further accelerated the exploration of 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide as a scaffold for drug discovery. Molecular modeling techniques allow researchers to predict how modifications to this compound might affect its binding affinity to target proteins. This high-throughput virtual screening approach has been instrumental in identifying lead compounds that can be optimized through iterative synthesis and testing cycles. Such methodologies are particularly valuable when dealing with complex biological targets that require high precision and selectivity.

The pharmaceutical industry has also shown interest in 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide due to its potential as an intermediate in the synthesis of antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs, where it contributes to interactions with viral proteases or polymerases. By modifying the substituents on 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide, researchers can generate libraries of compounds that may exhibit inhibitory activity against emerging viral strains or resistant mutants.

In conclusion, 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide (CAS No. 2365419-34-5) represents a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery programs targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like 5-bromo-N-ethyl-2-methylpyridine-3-carboxamide will undoubtedly play a critical role in developing next-generation therapeutics that address unmet medical needs.